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Compound of Interest

Compound Name: Fenticlor

Cat. No.: B1222476 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and disposal of Fenticlor in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is Fenticlor and what are its primary hazards?

Fenticlor, also known as 2,2'-Thiobis(4-chlorophenol), is an antibacterial and antifungal agent.

[1][2] In the laboratory, it is a white to cream-colored solid or pale yellow powder.[1] The primary

hazards associated with Fenticlor are:

Irritation: It is irritating to the eyes, respiratory system, and skin.[3]

Photosensitivity: It may cause photosensitivity.[2][4]

Q2: What are the essential personal protective equipment (PPE) requirements when handling

Fenticlor?

Due to its irritant nature, the following PPE is mandatory when handling Fenticlor:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

The safety phrase S36/37/39 recommends wearing suitable protective clothing, gloves, and

eye/face protection.[3]

Q3: What should I do in case of accidental exposure to Fenticlor?

Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical advice.[3]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Q4: How should I properly store Fenticlor in the lab?

Store Fenticlor in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Troubleshooting Guides
Issue: I observe skin irritation after handling a solution containing Fenticlor.

Immediate Action: Cease work immediately and wash the affected area with copious

amounts of soap and water.

PPE Check: Review the type of gloves being used. Ensure they are appropriate for handling

Fenticlor and are not compromised (e.g., no pinholes).
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Procedural Review: Re-evaluate your handling technique to minimize the risk of skin contact.

Consider using double gloves.

Seek Medical Advice: If irritation persists, seek medical attention.

Issue: A Fenticlor solution has spilled on the lab bench.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Containment: Cordon off the spill area to prevent further spread.

Cleanup Protocol:

Wear appropriate PPE (gloves, goggles, lab coat).

Cover the spill with an absorbent material (e.g., vermiculite, sand, or earth).

Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Clean the spill area with 60-70% ethanol followed by a thorough wash with soap and

water.[1]

Disposal: Dispose of the contaminated materials as hazardous waste according to your

institution's guidelines.

Data Presentation
Table 1: Physicochemical Properties of Fenticlor
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Property Value Reference

Molecular Formula C₁₂H₈Cl₂O₂S [1][3][4]

Molar Mass 287.16 g/mol [3][4]

Appearance
White to cream-colored solid or

pale yellow powder
[1]

Melting Point 174-175.8 °C [2][3]

Solubility

Insoluble in water. Soluble in

aqueous solutions of NaOH,

alcohol, and hot benzene.

[1][5]

Vapor Pressure 1.55E-07 mmHg at 25°C [3]

Table 2: Toxicological Data of Fenticlor

Metric Value Species Route Reference

LD₅₀ 3250 mg/kg Rats Oral [2][4]

Table 3: Chemical Incompatibilities of Fenticlor
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Incompatible Material Potential Hazard

Acids
May generate heat and toxic or flammable

gases.[1]

Diazo and Azo Compounds
May generate heat and toxic or flammable

gases.[1]

Halocarbons
May generate heat and toxic or flammable

gases.[1]

Isocyanates
May generate heat and toxic or flammable

gases.[1]

Aldehydes
May generate heat and toxic or flammable

gases.[1]

Alkali Metals
May generate heat and toxic or flammable

gases.[1]

Nitrides
May generate heat and toxic or flammable

gases.[1]

Hydrides
May generate heat and toxic or flammable

gases.[1]

Strong Reducing Agents
May generate heat and toxic or flammable

gases.[1]

Strong Oxidizing Agents Stable, but incompatible.[3]

Experimental Protocols
Protocol 1: Standard Handling Procedure for Fenticlor

Preparation:

Designate a specific area for handling Fenticlor.

Ensure a safety shower and eyewash station are readily accessible.

Assemble all necessary materials, including Fenticlor, solvents, and required labware.
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Put on all required PPE: lab coat, safety goggles, and chemical-resistant gloves.

Weighing and Solution Preparation:

If working with powdered Fenticlor, conduct all weighing operations within a chemical

fume hood to avoid inhalation of dust.

Use a spatula for transferring the powder. Avoid creating dust clouds.

When preparing solutions, add Fenticlor slowly to the solvent to prevent splashing.

Experimental Use:

Conduct all experimental procedures involving Fenticlor within a well-ventilated area or a

fume hood.

Keep all containers with Fenticlor sealed when not in use.

Post-Experiment:

Decontaminate all non-disposable labware that came into contact with Fenticlor.

Wipe down the work area with 60-70% ethanol followed by soap and water.

Dispose of all waste (solid and liquid) in appropriately labeled hazardous waste

containers.

Remove PPE and wash hands thoroughly.

Protocol 2: Disposal of Fenticlor Waste

Waste Segregation:

Collect all Fenticlor-contaminated waste separately from other laboratory waste streams.

This includes unused product, contaminated labware (e.g., pipette tips, gloves), and spill

cleanup materials.

Solid Waste Disposal:
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Place solid Fenticlor waste and contaminated materials in a clearly labeled, sealed, and

puncture-resistant hazardous waste container.

If required by institutional guidelines, mix the solid waste with an inert, non-combustible

absorbent material.

Liquid Waste Disposal:

Collect all liquid waste containing Fenticlor in a labeled, leak-proof, and chemically

compatible hazardous waste container.

Do not pour Fenticlor solutions down the drain.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of chemical waste. In the

absence of specific institutional guidelines, incineration at a licensed facility is a preferred

method for the disposal of expired pharmaceuticals.[6]
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Caption: Workflow for the safe handling of Fenticlor in a laboratory setting.
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Identify Waste Type
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Caption: Decision tree for the proper disposal of Fenticlor waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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